Cas no 898438-05-6 (2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide
• CAS No: 898438-05-6
• MF: C₁₆H₁₂ClN₅O₃
• MW: 357.751181602478
• CID: 6080852
• PubChem ID: 7286749
• Update Time: 2025-07-21

2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide
• 2-(8-chloro-5-oxotriazolo[1,5-a]quinazolin-4-yl)-N-(furan-2-ylmethyl)acetamide
• AKOS005714731
• 898438-05-6
• F2579-0139
• 2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-(2-furylmethyl)acetamide
• 2-(8-chloro-5-oxo-[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-(furan-2-ylmethyl)acetamide

• Inchi： 1S/C16H12ClN5O3/c17-10-3-4-12-13(6-10)22-15(8-19-20-22)21(16(12)24)9-14(23)18-7-11-2-1-5-25-11/h1-6,8H,7,9H2,(H,18,23)
• InChI Key： SSERVYVYMCNHEH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CN1C(=O)C2=C(N3N=NC=C31)C=C(Cl)C=C2

Computed Properties

• Exact Mass: 357.0628670g/mol
• Monoisotopic Mass: 357.0628670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide

Comprehensive Analysis of 2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide (CAS No. 898438-05-6)

The compound 2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide, identified by its CAS No. 898438-05-6, is a heterocyclic organic molecule with a unique structural framework. This molecule combines a triazoloquinazoline core with a furan-2-ylmethyl acetamide side chain, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its structural complexity and functional versatility.

In recent years, the demand for novel heterocyclic compounds like 2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide has surged, driven by advancements in targeted drug design and small-molecule therapeutics. The compound's triazoloquinazoline moiety is particularly noteworthy, as it resembles scaffolds found in several FDA-approved drugs. This has led to increased scrutiny of its pharmacokinetic properties and bioactivity profiles in preclinical studies.

One of the most frequently asked questions about CAS No. 898438-05-6 revolves around its synthetic accessibility and scalability. The compound's intricate structure poses challenges for large-scale production, but recent innovations in green chemistry and catalytic methods have shown promise. Additionally, its potential as a kinase inhibitor or GPCR modulator has sparked discussions in online forums and academic circles, aligning with the growing trend of precision medicine.

From an SEO perspective, keywords such as "triazoloquinazoline derivatives," "furan-2-ylmethyl acetamide synthesis," and "CAS 898438-05-6 applications" are highly relevant. These terms reflect user intent in search engines, where professionals seek information on structure-activity relationships or patent landscapes. The compound's association with neurodegenerative research and anti-inflammatory pathways further enhances its visibility in scientific queries.

Another hot topic is the compound's role in computational drug discovery. With the rise of AI-driven molecular modeling, researchers are leveraging tools like molecular docking and QSAR analysis to predict its interactions with biological targets. This aligns with the broader industry shift toward in silico screening, reducing reliance on traditional trial-and-error methods.

In summary, 2-{8-chloro-5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}-N-(furan-2-yl)methylacetamide represents a compelling case study at the intersection of organic synthesis and therapeutic innovation. Its multifaceted applications and evolving research landscape make it a compound worth watching in the coming years.